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Compound of Interest

Compound Name: 4,6-Dichloropyrimidin-5-amine

Cat. No.: B016409 Get Quote

Essential Safety and Handling Guide for 4,6-
Dichloropyrimidin-5-amine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4,6-Dichloropyrimidin-5-amine. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical Identifier:

Name: 4,6-Dichloropyrimidin-5-amine

CAS Number: 5413-85-4[1]

Molecular Formula: C₄H₃Cl₂N₃

Hazard Summary: 4,6-Dichloropyrimidin-5-amine is classified as a hazardous substance. It is

known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]
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Hazard Classification Description

Skin Irritation Causes skin irritation.[1]

Eye Irritation Causes serious eye irritation.[1]

Respiratory Irritation May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4,6-
Dichloropyrimidin-5-amine to minimize exposure and ensure personal safety.

PPE Category Specifications Rationale

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile, neoprene).

Gloves must be inspected

before use.[1][3]

To prevent skin contact and

irritation.[1]

Eye and Face Protection

Tightly fitting safety goggles or

chemical safety glasses

meeting EN 166 (EU) or

NIOSH (US) standards. A face

shield should be worn if there

is a risk of splashing.[1][2][3]

To protect eyes from dust

particles and splashes, which

can cause serious irritation.[1]

Skin and Body Protection

A lab coat or chemical-

resistant clothing that covers

the entire body. Closed-toe

and closed-heel shoes are

required.[2][3]

To prevent accidental skin

exposure.

Respiratory Protection

A NIOSH-approved N95 dust

mask or a full-face respirator if

exposure limits are exceeded

or if irritation is experienced.[4]

To prevent inhalation of dust,

which can cause respiratory

irritation.[1]

Operational and Handling Plan
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Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][2]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2][5]

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all required PPE is worn correctly. Inspect gloves for

any signs of damage.

Dispensing: Carefully weigh and dispense the chemical in a designated area, such as a

fume hood, to control dust. Avoid creating dust clouds.[1][2]

During Use: Avoid contact with skin, eyes, and clothing.[2] Do not breathe in dust or vapors.

[1][2]

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[1][2] Contaminated clothing should be removed and washed before reuse.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from incompatible materials such as strong oxidizing agents.[2]

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

persists, get medical attention.[1][2][5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][2][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[1]

Spill and Disposal Plan
Spill Response:

Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.[1]

Clean-up: For solid spills, carefully sweep or scoop up the material and place it into a

suitable, labeled container for disposal. Avoid generating dust.[2]

Disposal:
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Dispose of the waste material in accordance with all applicable federal, state, and local

environmental regulations.[1][5]

Empty containers should be treated as hazardous waste and disposed of accordingly.

Workflow Diagrams
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Caption: Safe handling workflow for 4,6-Dichloropyrimidin-5-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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